Cas no 76578-14-8 (Quizalofop-Ethyl)

• Product Name: Quizalofop-Ethyl
• CAS No: 76578-14-8
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• MDL: MFCD00128062
• CID: 59804
• PubChem ID: 24861100
• Update Time: 2026-05-14

Quizalofop-Ethyl Chemical and Physical Properties

Names and Identifiers

• Quizalofop-Ethyl
• 2-[4-(6-Chloro-2-quinoxalinyl)-phenoxy]ethyl propionate
• Quizalofop ethyl
• Quizalofopethyl Solution
• ethyl (2RS)-2-[4-(6-chloroquinoxalin-2-yloxy)phenoxy]propionate
• ethyl 2-[4-[(6-chloro-2-quinoxalinyl)oxy]phenoxy]propanoate
• rac-ethyl (2R)-2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propanoate
• Ethyl 2-[4-(6-chloro-2-quinoxalinyloxy)phenoxy]propionate

• MDL： MFCD00128062
• Inchi： 1S/C19H17ClN2O4/c1-3-24-19(23)12(2)25-14-5-7-15(8-6-14)26-18-11-21-17-10-13(20)4-9-16(17)22-18/h4-12H,3H2,1-2H3
• InChI Key： OSUHJPCHFDQAIT-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)OC1=CC=C(C=C1)OC2=CN=C3C=C(C=CC3=N2)Cl

Computed Properties

• Exact Mass: 372.08800
• Monoisotopic Mass: 372.087685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless crystals.
• Density: 1.2671 (rough estimate)
• Melting Point: 92-93°
• Boiling Point: bp0.2 220°
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.6800 (estimate)
• Solubility: Insoluble in water.
• PSA: 70.54000
• LogP: 4.40590
• Merck: 13,8178
• Solubility: Not determined

Quizalofop-Ethyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H400
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S22-S24/25
• RTECS：UA2458255
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats, male, female mice (mg/kg): 1670, 1480, 2350, 2360 orally; all 10,000 dermally; LC50 (96 hr) in rainbow trout: 10.7 mg/l (Sakata)
• Safety Term：S22;S24/25
• Risk Phrases：R21/22
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters